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Abstract

Butylated triphenyl phosphate esters (BTPs) are a class of organophosphate flame
retardants and plasticizers used in a variety of commercial and industrial applications.[1][2][3]
Widespread use has led to their presence in the environment and detectable levels in human
tissues, prompting a thorough evaluation of their toxicological profile.[4][5] This technical guide
provides a comprehensive overview of the current toxicological data on BTPs, with a focus on
guantitative data, experimental methodologies, and potential mechanisms of toxicity. The
information is intended to serve as a resource for researchers, scientists, and drug
development professionals in assessing the potential risks associated with exposure to these
compounds.

Introduction

Butylated triphenyl phosphate esters are part of the broader family of triaryl phosphates.[1]
They are not a single chemical entity but rather a mixture of isomers with varying degrees of
butylation on the phenyl rings.[6] This variability can influence their physicochemical properties
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and toxicological profiles. A common commercial formulation contains tert-butylphenyl diphenyl
phosphate as a major component.[6] Due to structural similarities to other neurotoxic
organophosphates like tri-ortho cresyl phosphate (TOCP), there has been concern regarding
their potential for delayed neurotoxicity.[1] However, studies have also revealed effects on other
organ systems, particularly the endocrine and reproductive systems.[3][7][8] This guide
synthesizes the available data on the acute, subchronic, reproductive, developmental, and
genotoxic effects of BTPs.

Quantitative Toxicological Data

The following tables summarize the key quantitative toxicity data for butylated triphenyl
phosphate esters from various studies.

Table 1: Acute Toxicity of Butylated Triphenyl Phosphate Esters

Endpoint Species Route Value Reference
LD50 Rat, Rabbit Oral >2000 mg/kg bw  [6]
LD50 Rat, Rabbit Dermal >2000 mg/kg bw  [6]
>200 mg/L (tert-
butylphenyl
LC50 Rat Inhalation ] yipneny [6]
diphenyl
phosphate)
>3.1 mg/L
LC50 Rat Inhalation (commercial [6]
mixture)

Table 2: Repeated Dose and Reproductive/Developmental Toxicity of Butylated Triphenyl

Phosphate Esters
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. LOAELI/Effe
Study Type Species Route NOAEL " Reference
c
1000 mg/kg
) bw/day
Reproductive
o (parental,
Toxicity Rat Oral ( ) ducti 6]
a ral (gavage reproductive, -
(OECD TG Javag P
and
421)
development
al)
1000 mg/kg
bw/day
] (decreased
Reproductive -
o 600 mg/kg fertility and
Toxicity (non-  Rat Oral (gavage) ) [6]
bw/day mating
GLP) o
indices,
prolonged
estrus cycle)
90-day ) )
) Rabbit Inhalation 100 mg/m3 - [6]
Inhalation
100 mg/m3
90-day ) (lesions in
) Rat Inhalation - [6]
Inhalation adrenals and
ovaries)
] 1000 mg/kg
Subchronic
Hen Oral (gavage) bw/day (for - [6]
(13 weeks) o
neurotoxicity)

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of toxicological studies.
Below are descriptions of key experimental protocols cited in the literature for BTPs.

Acute Oral Toxicity (LD50)
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Guideline: Similar to OECD Test Guideline 401.

Species: Rats and rabbits.

Administration: The test substance, a commercial butylated triaryl phosphate ester
formulation, was administered orally via gavage.

Dosage: A limit test was performed at a dose of 2000 mg/kg body weight.

Observation Period: Animals were observed for clinical signs of toxicity and mortality for a
period of 14 days.

Endpoint: The median lethal dose (LD50) was determined to be greater than 2000 mg/kg bw.
[6]

Reproductive/Developmental Toxicity Screening Test
(OECD TG 421)

Species: Sprague-Dawley rats (12 animals/sex/dose).

Administration: A commercial butylated triaryl phosphate ester formulation was administered
daily by oral gavage.

Dosage Levels: 50, 250, and 1000 mg/kg bw/day.

Treatment Period: Males were treated for 35 consecutive days, and females were treated for
approximately 58 days, starting 14 days prior to mating and continuing through gestation and
lactation.

Endpoints Evaluated:

o Parental: Mortality, clinical signs, body weight, food consumption, reproductive
performance (mating, fertility, gestation length), and reproductive organ weights and
histopathology.

o Offspring: Litter size, number of live and dead pups, pup weight, and pup survival.
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Results: No treatment-related parental or developmental toxicity was observed up to the
highest dose tested, resulting in a NOAEL of 1000 mg/kg bw/day.[6]

Delayed Neurotoxicity Assessment in Hens

Guideline: Similar to US EPA guideline (and OECD TG 418).

Species: Adult hens, which are the preferred model for organophosphate-induced delayed
neurotoxicity (OPIDN).[1]

Administration: A commercial butylated triaryl phosphate ester formulation was administered
orally by gavage.

Dosage: A limit dose of 11.7 g/kg bw was administered on days 1 and 22.

Positive Control: Tri-ortho-cresyl phosphate (TOCP) was used as a positive control to induce
OPIDN.

Endpoints Evaluated:

o Clinical signs of neurotoxicity (e.g., ataxia).

o Histopathological examination of nervous system tissues.

o Measurement of neuropathy target esterase (NTE) inhibition in the brain and spinal cord.

Results: The butylated triaryl phosphate ester formulation did not produce any signs of
clinical neurotoxicity, lesions in the nervous system, or NTE inhibition, in contrast to the
positive control.[1][6]

Toxicological Endpoints and Signaling Pathways
Endocrine Disruption

Several studies indicate that BTPs can act as endocrine-disrupting chemicals, particularly

affecting the adrenal glands and ovaries.[3][7][8]

Observed Effects:
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o Enlargement of the adrenals.[6]

o Lipidosis and cytoplasmic vacuolization of the adrenal cortex and ovarian interstitial cells.

[61[7]
o Hypertrophy of adrenocortical cells.[7]
o Elevated serum estradiol levels in female rats.[7][8]
o Prolonged estrus cycles.[6]

These findings suggest an interference with steroidogenesis. The accumulation of cholesterol
esters in adrenal and ovarian cells points towards a potential inhibition of cholesteryl ester
hydrolase, an enzyme crucial for releasing free cholesterol for steroid hormone synthesis.[7]

Proposed Mechanism of BTP-Induced Endocrine Disruption
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Proposed pathway for BTP-induced endocrine disruption.
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Neurotoxicity

While structurally related to potent neurotoxicants, BTPs have shown a low potential for
inducing organophosphate-induced delayed neurotoxicity (OPIDN).[1]

o Observed Effects:

o Standard acute and subchronic studies in hens, the primary model for OPIDN, have failed
to demonstrate neurotoxic effects at high doses.[1][6]

o No significant inhibition of neuropathy target esterase (NTE), the key initiating event for
OPIDN, has been observed.[6]

This suggests that the specific butylated substitutions on the phenyl rings may sterically hinder
the interaction with NTE, a critical step for the initiation of delayed neurotoxicity.
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Assessment of Delayed Neurotoxicity Potential of BTPs A
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Logical flow of BTP delayed neurotoxicity assessment.
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Genotoxicity and Carcinogenicity

The available evidence from in vitro studies suggests that butylated triphenyl phosphate
esters are not genotoxic.[6]

e Tests Conducted:

[e]

Ames tests (bacterial reverse mutation assay) in Salmonella typhimurium.

o

DNA damage and repair assays.

[¢]

Gene mutation assays.

o

Chromosome aberration tests.

[e]

Mammalian cell transformation assays.

e Results: The majority of these in vitro assays have been negative, both with and without
metabolic activation.[6]

o Carcinogenicity: There is currently insufficient data to draw conclusions regarding the
carcinogenic potential of BTPs.[6]
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Workflow for the genotoxicity assessment of BTPs.

Conclusion

Butylated triphenyl phosphate esters exhibit a low order of acute toxicity via oral, dermal,

and inhalation routes. The primary toxicological concerns identified in repeated-dose studies
are related to endocrine disruption, with effects observed on the adrenal glands and ovaries,
likely through interference with steroidogenesis. While structurally similar to other neurotoxic
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organophosphates, BTPs do not appear to pose a significant risk for delayed neurotoxicity. The
available in vitro data indicate a lack of genotoxic potential. However, data on carcinogenicity
are lacking. This guide provides a summary of the current understanding of the toxicology of
BTPs, highlighting the need for further research to fill existing data gaps, particularly
concerning chronic exposure and carcinogenic potential. The detailed experimental protocols
and proposed mechanistic pathways offer a foundation for future research in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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